Cas no 1545125-64-1 (Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate)

• Product Name: Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• CAS No: 1545125-64-1
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• CID: 5655647
• PubChem ID: 81824231
• Update Time: 2025-10-28

Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27722543
• AKOS020805415
• tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate
• 1545125-64-1
• Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate

• Inchi： 1S/C17H21NO2S/c1-10-6-7-12(8-11(10)2)13-9-21-15(18)14(13)16(19)20-17(3,4)5/h6-9H,18H2,1-5H3
• InChI Key： JTDHUDDDMPJXMZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)C(C)=C2)C(=C1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.12930009g/mol
• Monoisotopic Mass: 303.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate

Introduction to Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate (CAS No. 1545125-64-1)

Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate, with the chemical formula C₁₈H₂₁NO₃S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that have been widely studied due to their diverse biological activities and potential applications in drug development. The presence of functional groups such as amino and carboxylate moieties, along with the tert-butyl substituent, makes this molecule a particularly intriguing subject for further investigation.

The CAS number 1545125-64-1 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and retrieval of information. This compound's structure incorporates several key features that contribute to its chemical properties and reactivity. The thiophene ring, a five-membered aromatic ring containing sulfur, is a core structural element that imparts unique electronic and steric properties. The amino group (-NH₂) at the 2-position and the carboxylate group (-COO⁻) at the 3-position are crucial for its interaction with biological targets. Additionally, the 3,4-dimethylphenyl substituent at the 4-position of the thiophene ring introduces steric hindrance and electronic modulation, which can influence the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in thiophene derivatives due to their role as pharmacophores in various therapeutic agents. The Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate has been explored for its potential applications in multiple pharmacological areas. One of the most promising areas is its use as an intermediate in the synthesis of bioactive molecules. The structural features of this compound make it a valuable building block for designing novel drugs targeting various diseases.

Recent studies have highlighted the biological activity of thiophene derivatives, particularly those with amino and carboxylate functional groups. These compounds have shown potential in inhibiting enzymes and receptors involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and autoimmune disorders. Additionally, some thiophene-based molecules have demonstrated antimicrobial properties, which could be beneficial in developing new antibiotics to combat resistant bacterial strains.

The synthesis of Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the 1-position of the thiophene ring enhances stability and solubility, which are critical factors for pharmaceutical applications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

From a pharmaceutical perspective, this compound represents an exciting opportunity for drug discovery. Its unique structural motifs suggest multiple ways it can interact with biological targets, leading to potential therapeutic benefits. Researchers are exploring its efficacy in preclinical models to assess its safety and efficacy before moving to human trials. The combination of computational modeling and experimental validation is being used to understand how this molecule binds to its targets and modulates biological pathways.

The chemical properties of Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate make it a versatile intermediate for further derivatization. Chemists have been experimenting with various modifications to enhance its pharmacological profile. For instance, introducing additional functional groups or altering substitution patterns can lead to compounds with improved bioavailability or selectivity. These modifications are guided by principles from structure-activity relationship (SAR) studies, which help predict how changes in molecular structure will affect biological activity.

In conclusion, Tert-butyl 2-amino-4-(3,4-dimethylphenyl)thiophene-3-carboxylate (CAS No. 1545125-64-1) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for thiophene derivatives, this compound is likely to play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.